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Compound of Interest

Compound Name: CCR7 Ligand 1

Cat. No.: B2820829 Get Quote

Essential Safety and Handling Guide for CCR7
Ligand 1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling CCR7 Ligand 1 (also known as CCR7-Cmp2105).

Adherence to these procedures is essential for ensuring laboratory safety and maintaining the

integrity of your experiments.

Summary of Key Safety Information
While CCR7 Ligand 1 is not classified as a hazardous substance or mixture according to the

provided Safety Data Sheet (SDS), standard laboratory precautions should always be

observed to minimize any potential risks.[1] The following tables summarize the recommended

personal protective equipment and key biological data for this compound.
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Situation Required PPE

Receiving & Storage
Standard lab coat, safety glasses, and nitrile

gloves.

Weighing & Solution Prep

Standard lab coat, safety glasses with side

shields, and nitrile gloves. Perform in a well-

ventilated area or a chemical fume hood to

avoid dust inhalation.

Experimental Use
Standard lab coat, safety glasses with side

shields, and nitrile gloves.

Spill Cleanup

Two pairs of nitrile gloves, a lab coat, safety

goggles, and if a powder spill occurs outside of

a fume hood, a respirator may be necessary.

Waste Disposal
Standard lab coat, safety glasses, and nitrile

gloves.

Biological and Chemical Data
Property Value

Synonyms CCR7-Cmp2105

CAS Number 681514-83-0

Molecular Formula C₂₂H₂₉N₅O₅S

Molecular Weight 475.56 g/mol

Binding Affinity (Kd) 3 nM for human CCR7

IC₅₀

7.3 µM for suppressing arrestin binding in

response to CCL19 activation; 35 nM for

allosterically inhibiting CCL19 binding.

Solubility Soluble in DMSO (100 mg/mL)
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Strict adherence to the following step-by-step procedures for handling, storage, and disposal of

CCR7 Ligand 1 is critical for maintaining a safe laboratory environment.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Log: Record the date of receipt and intended storage conditions in your lab's chemical

inventory.

Store: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. For long-term storage, refer to the manufacturer's datasheet, which typically

recommends -20°C.

Experimental Workflow: From Preparation to Use
The following diagram outlines the standard workflow for preparing and using CCR7 Ligand 1
in a laboratory setting.
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Figure 1. Experimental workflow for CCR7 Ligand 1.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
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Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Get medical aid if irritation develops and persists.

[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a

physician. Do not induce vomiting unless directed to do so by medical personnel.

Spill and Disposal Procedures
Spill Cleanup:

Personnel Protection: Ensure appropriate PPE is worn.

Containment: For small spills, absorb with an inert material (e.g., vermiculite, sand) and

place in a suitable container for disposal.

Cleaning: Clean the spill area with a suitable detergent and water.

Waste Disposal:

Unused Compound: Dispose of as chemical waste in accordance with local, state, and

federal regulations. Do not allow it to enter drains or waterways.

Contaminated Materials: Dispose of contaminated labware (e.g., pipette tips, tubes) and

PPE in a designated chemical waste container.

CCR7 Signaling Pathway
CCR7 is a G-protein coupled receptor that plays a crucial role in immune cell trafficking. Its

natural ligands are the chemokines CCL19 and CCL21. Upon ligand binding, CCR7 activates

intracellular signaling cascades that lead to cell migration.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-149096/CCR7-antagonist-1-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-149096/CCR7-antagonist-1-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2820829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

Extracellular

Intracellular

CCR7

Gαi Protein

Activates

CCL19 / CCL21

Binds

PI3K

Activates

Akt

Activates

Cell Migration

Promotes

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2820829?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2820829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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